Cas no 2639453-41-9 (tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate)
tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate
- EN300-28228819
- 2639453-41-9
- tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate
-
- Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(17)14-6-4-5-13(8-14)9(15)7-10(13)16/h9-10,15-16H,4-8H2,1-3H3
- InChI Key: YHZRYBPNKPJNHC-UHFFFAOYSA-N
- SMILES: OC1CC(C21CN(C(=O)OC(C)(C)C)CCC2)O
Computed Properties
- Exact Mass: 257.16270821g/mol
- Monoisotopic Mass: 257.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 70Ų
tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28228819-1g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 1g |
$1214.0 | 2023-09-09 | ||
| Enamine | EN300-28228819-5g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 5g |
$3520.0 | 2023-09-09 | ||
| Enamine | EN300-28228819-10g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 10g |
$5221.0 | 2023-09-09 | ||
| Enamine | EN300-28228819-0.05g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28228819-0.1g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28228819-0.25g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28228819-0.5g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28228819-1.0g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28228819-2.5g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28228819-5.0g |
tert-butyl 1,3-dihydroxy-6-azaspiro[3.5]nonane-6-carboxylate |
2639453-41-9 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate
tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate (CAS No: 2639453-41-9) - A Comprehensive Overview
tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate, identified by its Chemical Abstracts Service number CAS No: 2639453-41-9, is a compound of significant interest in the field of chemical and biomedical research. This spirocyclic azine derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical development, particularly in the synthesis of novel bioactive molecules. The compound's intricate framework, comprising a spirocyclic core with azine and hydroxyl functional groups, positions it as a versatile scaffold for further chemical modifications and biological evaluations.
The molecular structure of tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate exhibits a complex three-dimensional arrangement, which is critical for its interactions with biological targets. The presence of hydroxyl groups at the 1 and 3 positions enhances its solubility in polar solvents, facilitating its use in various biochemical assays. Additionally, the spirocyclic core provides rigidity to the molecule, improving its stability and reducing susceptibility to degradation under physiological conditions. These structural attributes make it an attractive candidate for drug design and development.
In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores in medicinal chemistry. Spirocycles are known for their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The azine moiety in tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate adds another layer of complexity, enabling diverse functionalization strategies that can be tailored to specific biological needs. This flexibility has been exploited in the design of novel inhibitors targeting various disease-related enzymes and receptors.
One of the most compelling aspects of tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate is its potential application in the development of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug therapy, and many successful drugs on the market are enzyme inhibitors. The unique structural features of this compound make it a promising candidate for inhibiting enzymes involved in metabolic pathways associated with diseases such as diabetes, cancer, and inflammatory disorders. For instance, researchers have explored its potential as an inhibitor of polyphenol oxidase (PPO), an enzyme implicated in fruit browning and certain human diseases.
The tert-butyl group at the carboxyl position not only contributes to the compound's solubility but also serves as a handle for further derivatization. This allows chemists to modify the molecule's properties by introducing additional functional groups or linking it to other bioactive units. Such modifications can enhance binding affinity to biological targets or improve pharmacokinetic profiles. The ability to fine-tune these properties makes tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate a valuable tool in drug discovery efforts.
Recent studies have also highlighted the compound's role in material science applications beyond pharmaceuticals. The spirocyclic structure and functional groups present opportunities for designing advanced materials with specific optical and electronic properties. For example, researchers have investigated its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently. These findings underscore the versatility of tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate and its broad applicability across multiple scientific disciplines.
The synthesis of tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry and regioselectivity.
In conclusion, tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate (CAS No: 2639453-41-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent scaffold for drug design, while its functional groups offer opportunities for further chemical modifications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative solutions to global challenges.
2639453-41-9 (tert-butyl 1,3-dihydroxy-6-azaspiro3.5nonane-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)